Cas no 2228307-02-4 (2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228307-02-4
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5965625
• PubChem ID: 165833322
• Update Time: 2025-05-28

2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]-2-methoxyacetic acid
• 2228307-02-4
• EN300-1806817

• Inchi： 1S/C10H18O4/c1-9(2,6-11)10(4-5-10)7(14-3)8(12)13/h7,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： NKUCMRKNIOOYLR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C(C)(C)CO)CC1

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid

Comprehensive Overview of 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228307-02-4)

The compound 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228307-02-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its properties, synthesis, and relevance in modern science, while addressing common queries and trends in the field.

Chemically, 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid belongs to the class of cyclopropane derivatives, which are known for their strained ring structure and high reactivity. The presence of both hydroxy and methoxy functional groups in its backbone makes it a versatile intermediate for drug discovery and material science. Researchers often explore its role in modulating biological pathways, particularly in the development of novel therapeutics.

One of the most frequently asked questions about this compound revolves around its synthesis. The preparation of 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid typically involves multi-step organic reactions, including cyclopropanation and ester hydrolysis. Advanced techniques like asymmetric synthesis and catalytic methods are often employed to achieve high purity and yield. These processes align with the growing demand for sustainable and efficient synthetic routes in the chemical industry.

In the context of current trends, the compound's potential applications in green chemistry and biodegradable materials have sparked interest. With increasing environmental concerns, scientists are investigating how derivatives of 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid can contribute to eco-friendly solutions. For instance, its incorporation into polymers or coatings may enhance biodegradability without compromising performance.

Another hot topic is the compound's relevance in drug delivery systems. Its structural flexibility allows for modifications that can improve solubility, bioavailability, and targeted release of active pharmaceutical ingredients (APIs). This aligns with the rising demand for personalized medicine and precision therapeutics, where tailored molecular designs are critical.

From an analytical perspective, characterizing 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are essential for quality control in both research and industrial settings. The compound's stability under various conditions is also a key area of study, particularly for long-term storage and formulation development.

In summary, 2-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228307-02-4) represents a promising candidate for diverse applications, from pharmaceuticals to sustainable materials. Its unique chemistry and adaptability make it a subject of ongoing research, addressing both scientific challenges and industry needs. As innovation continues, this compound is likely to play a pivotal role in advancing cutting-edge technologies.